Cas no 1311569-75-1 (5-ethyl-3-({octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole)

• Product Name: 5-ethyl-3-({octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole
• CAS No: 1311569-75-1
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5168514
• Update Time: 2026-03-04

5-ethyl-3-({octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole
• 5-ethyl-3-({octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole
• Pyrrolo[3,4-c]pyrrole, 2-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]octahydro-

• Inchi： 1S/C11H18N4O/c1-2-11-13-10(14-16-11)7-15-5-8-3-12-4-9(8)6-15/h8-9,12H,2-7H2,1H3
• InChI Key： KSPFRRVPHNOYOH-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(CN2CC3CNCC3C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 0.5
• Topological Polar Surface Area: 54.2

Additional information on 5-ethyl-3-({octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole

Introduction to 5-Ethyl-3-({Octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole (CAS No. 1311569-75-1)

5-Ethyl-3-({Octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole (CAS No. 1311569-75-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The structure of 5-Ethyl-3-({Octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole features a 1,2,4-oxadiazole ring fused with an octahydropyrrolo[3,4-c]pyrrole moiety. The presence of the ethyl group and the methyl substituent on the oxadiazole ring contributes to its distinct chemical and biological characteristics. The octahydropyrrolo[3,4-c]pyrrole moiety is particularly noteworthy as it is a common scaffold in various bioactive compounds and has been associated with a range of pharmacological activities.

Recent research has highlighted the potential of 5-Ethyl-3-({Octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and astrocytes, which are key players in neuroinflammation. This inhibition can help reduce neuroinflammatory responses and protect neurons from damage.

In addition to its neuroprotective properties, 5-Ethyl-3-({Octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole has also shown promise in the treatment of pain. Preclinical studies have indicated that this compound can effectively reduce both acute and chronic pain by interacting with specific receptors and ion channels involved in pain signaling. Its analgesic effects are thought to be mediated through the modulation of nociceptive pathways in the central nervous system.

The pharmacokinetic profile of 5-Ethyl-3-({Octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has a relatively long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for its potential use as a therapeutic agent in clinical settings.

To further explore the therapeutic potential of 5-Ethyl-3-({Octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in various neurological and pain-related conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic benefits and optimal dosing regimens.

The synthesis of 5-Ethyl-3-({Octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)-1,2,4-oxadiazole involves a series of well-defined chemical reactions that can be carried out under controlled laboratory conditions. The process typically starts with the preparation of the octahydropyrrolo[3,4-c]pyrrole moiety through a multistep synthesis involving cyclization reactions and functional group modifications. The resulting intermediate is then coupled with an appropriate oxadiazole precursor to form the final product. The overall yield and purity of the synthesized compound are critical factors that influence its suitability for further research and development.

In conclusion, 5-Ethyl-3-{(octahydropyrrolo[3,4-c]pyrrol-2-y l)methyl}-1 , 2 , 4 - o x a d i a z o l e (CAS No . 1 3 1 1 5 6 9 - 7 5 - 1 ) represents a promising candidate for the development of novel therapeutics targeting neurological disorders and pain management. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds significant promise for improving patient outcomes in various medical conditions.